Cas no 954216-84-3 (6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide
• CAS No: 954216-84-3
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• MDL: MFCD09808728
• CID: 5684151
• PubChem ID: 9414584
• Update Time: 2025-10-29

6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 954216-84-3
• starbld0005817
• Z30166475
• EN300-26373787
• 6-chloro-N-[(pyridin-2-yl)methyl]pyridine-3-carboxamide
• 6-Chloro-N-(pyridin-2-ylmethyl)nicotinamide
• AKOS000158463
• 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide

• MDL： MFCD09808728
• Inchi： 1S/C12H10ClN3O/c13-11-5-4-9(7-15-11)12(17)16-8-10-3-1-2-6-14-10/h1-7H,8H2,(H,16,17)
• InChI Key： NWAZEDLMSGMFGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 247.0512396g/mol
• Monoisotopic Mass: 247.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.9Ų

Additional information on 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide

Research Brief on 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide (CAS: 954216-84-3)

6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide (CAS: 954216-84-3) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine and carboxamide functional groups, has shown potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

The synthesis of 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability. The compound's structural features, including the chloro and pyridinyl groups, contribute to its reactivity and binding affinity towards biological targets. Computational modeling and X-ray crystallography have been employed to elucidate its three-dimensional structure and interaction mechanisms.

In vitro and in vivo studies have demonstrated that 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide exhibits promising activity against specific enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has been shown to inhibit certain kinases involved in cell proliferation pathways, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development.

Recent publications have highlighted the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide has favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, further optimization may be required to enhance its selectivity and reduce off-target effects.

The therapeutic potential of 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide is further supported by its low toxicity profile in preclinical models. Acute and chronic toxicity studies have shown minimal adverse effects at therapeutic doses, paving the way for future clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications in combination therapies and personalized medicine.

In conclusion, 6-chloro-N-(pyridin-2-yl)methylpyridine-3-carboxamide (CAS: 954216-84-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its pharmacological and pharmacokinetic properties, make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic efficacy, and evaluating its safety in human trials. The compound's versatility and potential for modification offer exciting opportunities for the development of novel therapeutics.